ethyl 4-(2,5-dioxo-1-phenyl-3-pyrrolidinyl)-1-piperazinecarboxylate

• IUPAC Name: ethyl 4-(2,5-dioxo-1-phenylpyrrolidin-3-yl)piperazine-1-carboxylate
• InChI: InChI=1S/C17H21N3O4/c1-2-24-17(23)19-10-8-18(9-11-19)14-12-15(21)20(16(14)22)13-6-4-3-5-7-13/h3-7,14H,2,8-12H2,1H3
• InChI Key: BKPKGHNLPXEDNE-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCN(CC1)C2CC(=O)N(C2=O)C3=CC=CC=C3
• Molecular Formula: C17H21N3O4
• Molecular Weight: 331.4 g/mol

Description

Ethyl 4-(2,5-dioxo-1-phenyl-3-pyrrolidinyl)-1-piperazinecarboxylate, also known as EPPC, is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is a piperazine derivative that has shown promising results in various studies, making it a popular choice for researchers in the field of pharmacology and biochemistry.

Mechanism of Action

The mechanism of action of ethyl 4-(2,5-dioxo-1-phenyl-3-pyrrolidinyl)-1-piperazinecarboxylate is not fully understood, but it is believed to work by inhibiting certain enzymes in the body. Specifically, it has been shown to inhibit the activity of acetylcholinesterase, which is an enzyme that breaks down the neurotransmitter acetylcholine. By inhibiting this enzyme, ethyl 4-(2,5-dioxo-1-phenyl-3-pyrrolidinyl)-1-piperazinecarboxylate may be able to increase the levels of acetylcholine in the brain, which could have therapeutic effects.
Biochemical and Physiological Effects:
ethyl 4-(2,5-dioxo-1-phenyl-3-pyrrolidinyl)-1-piperazinecarboxylate has been shown to have various biochemical and physiological effects in the body. It has been shown to have antioxidant properties, which could make it useful in the treatment of oxidative stress-related diseases. It has also been shown to have anti-inflammatory effects, which could make it useful in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using ethyl 4-(2,5-dioxo-1-phenyl-3-pyrrolidinyl)-1-piperazinecarboxylate in lab experiments is that it has been well-studied and has a well-established synthesis method. It has also been shown to have a wide range of potential applications in scientific research. However, there are also some limitations to using ethyl 4-(2,5-dioxo-1-phenyl-3-pyrrolidinyl)-1-piperazinecarboxylate. For example, it has been shown to have low bioavailability, which could limit its usefulness in certain applications.

Future Directions

There are many potential future directions for research on ethyl 4-(2,5-dioxo-1-phenyl-3-pyrrolidinyl)-1-piperazinecarboxylate. One area of research could be to further investigate its potential as a therapeutic agent for various diseases. Another area of research could be to investigate its potential as a drug delivery system. Additionally, further studies could be conducted to better understand its mechanism of action and to identify any potential side effects or limitations.

Scientific Research Applications

Ethyl 4-(2,5-dioxo-1-phenyl-3-pyrrolidinyl)-1-piperazinecarboxylate has been studied extensively for its potential applications in scientific research. One of the primary areas of research has been in the field of pharmacology, where ethyl 4-(2,5-dioxo-1-phenyl-3-pyrrolidinyl)-1-piperazinecarboxylate has been shown to have potential as a therapeutic agent for various diseases. It has also been studied for its potential use in drug delivery systems, as it has been shown to have good solubility and stability in various solvents.